Cas no 87779-05-3 (5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-(chloromethyl)-)

• Product Name: 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-(chloromethyl)-
• CAS No: 87779-05-3
• MF: C₇H₄BrClN₂OS
• MW: 279.541458129883
• CID: 652441
• PubChem ID: 13232921
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-(chloromethyl)-
• 6-bromo-7-(chloromethyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• DTXSID50530600
• 6-Bromo-7-(chloromethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 87779-05-3
• SCHEMBL10969209
• 6-Bromo-7-(chloromethyl)-5H-thiazolo[3,2-a]pyrimidin-5-one

• Inchi： 1S/C7H4BrClN2OS/c8-5-4(3-9)10-7-11(6(5)12)1-2-13-7/h1-2H,3H2
• InChI Key： WICNINLGRDCYDD-UHFFFAOYSA-N
• SMILES： BrC1C(N2C=CSC2=NC=1CCl)=O

Computed Properties

• Exact Mass: 277.89162g/mol
• Monoisotopic Mass: 277.89162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58Ų